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Compound of Interest

Compound Name: 3-(Hexyloxy)benzaldehyde
CAS No.: 24083-09-8
Cat. No.: B1278659

Get Quote

Introduction & Strategic Value

3-(Hexyloxy)benzaldehyde is a meta-substituted aromatic aldehyde featuring a lipophilic
hexyl ether chain. While its para-isomer (4-hexyloxybenzaldehyde) is ubiquitous in commercial
liquid crystal displays, the meta-isomer offers unique steric and electronic properties that are
increasingly valued in advanced materials and drug discovery.

The "Meta-Effect” in Molecular Design

o Disrupted Packing: Unlike the linear para-isomer, the meta-substitution introduces a
structural "kink" (120° bond angle). In liquid crystals, this lowers melting points and
suppresses crystallization, stabilizing the mesophase over a wider temperature range.

 Lipophilicity Modulation: The hexyloxy chain (

) significantly increases the partition coefficient (LogP), enhancing the permeability of
pharmaceutical intermediates across cell membranes without altering the reactive aldehyde
center.
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» Electronic Decoupling: The meta-position prevents direct resonance conjugation between the

electron-donating alkoxy group and the electron-withdrawing formyl group, preserving the

electrophilicity of the aldehyde for condensation reactions.

Chemical Profile & Physical Properties[1][2][3][4][5]

[6][7]

Property

Data | Estimate

Note

IUPAC Name

3-(Hexyloxy)benzaldehyde

Molecular Formula

Molecular Weight

206.28 g/mol

Physical State

Pale yellow oil / Low-melting

solid

Meta-substitution lowers MP

relative to para-isomer.[1]

Solubility

Soluble in DCM, THF, Ethyl

Acetate

Insoluble in water.

Precursor CAS

100-83-4 (3-
Hydroxybenzaldehyde)

Primary starting material.[1]

Key Reactivity

Nucleophilic addition,

Condensation

Aldehyde is highly reactive to

amines and enolates.

Protocol A: Synthesis of the Building Block

Objective: Preparation of 3-(Hexyloxy)benzaldehyde via Williamson Ether Synthesis.

Rationale: As the meta-isomer is less commercially available than the para-isomer, in-situ

synthesis is often required. This protocol uses phase-transfer principles to ensure high yield.

Reagents

e Substrate: 3-Hydroxybenzaldehyde (1.0 eq)[2]

e Reagent: 1-Bromohexane (1.2 eq)

o Base: Potassium Carbonate (

© 2026 BenchChem. All rights reserved. 2/9

Tech Support


https://en.wikipedia.org/wiki/3-Hydroxybenzaldehyde
https://en.wikipedia.org/wiki/3-Hydroxybenzaldehyde
https://www.benchchem.com/product/b1278659/docs?utm_src=pdf-body#application-note-3-hexyloxy-benzaldehyde-as-a-strategic-building-block
https://www.researchgate.net/publication/341162103_Synthesis_Characterization_and_Biological_Evaluation_of_New_Schiff_Base_Ligand_derived_from_3-hydroxy-benzaldehyde_and_p-toluidine_and_its_Divalent_Metal_Ions
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1278659?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer

BE“GH@ Methodological & Application

Check Availability & Pricing

), anhydrous (2.0 eq)

o Catalyst: Potassium lodide (KI) (0.1 eq) - Finkelstein catalyst to accelerate alkylation.

e Solvent: DMF (Dimethylformamide) or Acetonitrile.

Step-by-Step Methodology

e Activation: In a round-bottom flask equipped with a magnetic stir bar, dissolve 3-
hydroxybenzaldehyde (10 mmol, 1.22 g) in DMF (20 mL). Add anhydrous

(20 mmol, 2.76 g).

o Deprotonation: Stir at Room Temperature (RT) for 30 minutes. The solution will darken as
the phenoxide anion forms.

o Alkylation: Add KI (1 mmol, 0.16 g) followed by the dropwise addition of 1-bromohexane (12
mmol, 1.7 mL).

e Reflux: Heat the mixture to 80°C for 6—8 hours. Monitor via TLC (Hexane:EtOAc 4:1). The
starting phenol spot (

) should disappear, replaced by a less polar product (
).

e Workup: Cool to RT. Pour the mixture into ice-cold water (100 mL) to precipitate the
inorganic salts and the organic product. Extract with Ethyl Acetate (

mL).
 Purification: Wash the combined organic layers with brine, dry over

, and concentrate in vacuo. Purify via silica gel column chromatography (Hexane:EtOAc 9:1)
to yield a pale yellow oil.

Yield Expectation: 85-92%
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Visualization: Synthesis & Divergent Application
Pathways

The following diagram illustrates the synthesis of the core building block and its three primary
downstream applications: Liquid Crystals (Schiff Bases), Chalcones (Pharma), and Reductive

Amination.
+ Aniline deriv. SChiff Bases
(-H20) (Liquid Crystals)
Williamson Ether + Acetophenone
1-Bromohexane 3-Hydroxybenzaldehyde Synthesis 3-(Hexyloxy)benzaldehyde HR(EREEIE0) Chalcones
K2CO3/DMF/ 80°C (CAS 100-83-4) (BUILDING BLOCK) Cyclization (Antimicrobial/Anticancer)

Heterocycles
(Benzoxazoles/Nitriles)

Click to download full resolution via product page

Figure 1: Synthetic workflow transforming the phenol precursor into the hexyloxy building block,
followed by divergent pathways into materials science and medicinal chemistry.

Protocol B: Synthesis of Liquid Crystalline Schiff
Bases

Application: Creating "bent-core" or low-melting mesogens. Mechanism: Acid-catalyzed
condensation of the aldehyde with an amine (Imine formation).[3]

Reagents
 Building Block: 3-(Hexyloxy)benzaldehyde (1.0 eq)

¢ Amine: 4-Butylaniline (or similar mesogenic amine) (1.0 eq)
o Catalyst: Glacial Acetic Acid (2-3 drops)

e Solvent: Absolute Ethanol.[3]
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Methodology

o Mixing: Dissolve 3-(hexyloxy)benzaldehyde (5 mmol) and the substituted aniline (5 mmol)
in absolute ethanol (20 mL).

o Catalysis: Add catalytic acetic acid.
e Reflux: Heat to reflux (78°C) for 3-5 hours.

o Observation: A precipitate often forms upon cooling. If not, reduce solvent volume by 50%
via rotary evaporation.

o Crystallization: Recrystallize the crude solid from hot ethanol.
o Characterization: The resulting azomethine (

) linkage is stable. The meta-hexyloxy chain prevents efficient packing, often resulting in
Nematic phases rather than highly ordered Smectic phases, useful for fast-switching display
elements.

Protocol C: Synthesis of Chalcones (Pharmaceutical
Scaffold)

Application: Developing antimicrobial or anticancer agents. Mechanism: Claisen-Schmidt
Condensation (Aldol Condensation + Dehydration).

Reagents
 Building Block: 3-(Hexyloxy)benzaldehyde (1.0 eq)

o Ketone: Acetophenone (or substituted derivative) (1.0 eq)
e Base: 40% NaOH (aq)

e Solvent: Ethanol.[2]

Methodology

o Preparation: Dissolve the aldehyde and ketone in Ethanol (15 mL).
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» Addition: Place the flask in an ice bath (0°C). Add NaOH solution (2 mL) dropwise with
vigorous stirring.

» Reaction: Allow the mixture to warm to RT and stir for 12—24 hours. The solution typically
turns deep yellow/orange due to extended conjugation.

e Quenching: Pour into crushed ice and acidify slightly with dilute HCI (pH ~4-5) to precipitate
the chalcone.

Filtration: Filter the solid, wash with cold water, and recrystallize from ethanol.

Therapeutic Insight: The hexyloxy tail increases the lipophilicity of the chalcone, enhancing its
ability to penetrate bacterial cell walls (Gram-positive) or cancer cell membranes, significantly
improving bioavailability compared to the non-alkylated analog.

Safety & Handling

+ 3-(Hexyloxy)benzaldehyde: Generally low toxicity but should be treated as a skin/eye
irritant.

¢ 1-Bromohexane: Alkylating agent. Use gloves and work in a fume hood.

o Waste: Halogenated waste (from bromohexane residues) must be segregated.
References

¢ Synthesis of 3-alkoxybenzaldehydes

o Title: Synthesis, modification, characterization and biological activity of 3-
hydroxybenzaldehyde salicylhydrazide.[4][2]

o Source: ResearchGate / Malaysian Journal of Analytical Sciences.
o Relevance: Provides the specific Williamson etherification conditions for 3-
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o URL:
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o URL:

e Precursor Data (3-Hydroxybenzaldehyde)
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Title: 3-Hydroxybenzaldehyde - Compound Summary.[1][4][5][2]

o

Source: PubChem (N
Relevance: Physical data and safety profile for the starting m

o

o URL:
o Schiff Base Biological Activity

o Title: Synthesis and Characterization of Schiff Base... and their Ni(Il) and Zn(ll)
Complexes.
o Source: Semantic Scholar.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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